N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide

• IUPAC Name: N-[(2-chloro-5-nitrophenyl)carbamothioyl]-3-iodobenzamide
• InChI: InChI=1S/C14H9ClIN3O3S/c15-11-5-4-10(19(21)22)7-12(11)17-14(23)18-13(20)8-2-1-3-9(16)6-8/h1-7H,(H2,17,18,20,23)
• InChI Key: CBIABHJBLZKLSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H9ClIN3O3S
• Molecular Weight: 461.7 g/mol

Description

N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide, also known as CNTP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. CNTP is a member of the thiosemicarbazone family, which is known for its diverse biological activities, including antitumor, antiviral, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide is not fully understood, but studies have suggested that it may act by inducing apoptosis, inhibiting cell proliferation, and modulating the immune system. N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been shown to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of the immune system. N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has also been shown to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair. In addition, N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been shown to enhance plant growth and increase crop yield, as well as exhibit insecticidal properties.

Advantages and Limitations for Lab Experiments

N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has several advantages for lab experiments, including its simple and efficient synthesis method, its diverse biological activities, and its potential applications in various fields. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide, including further studies to fully understand its mechanism of action, the development of new antitumor, antiviral, and antibacterial drugs based on N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide, and the development of new insecticides and plant growth regulators based on N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide. In addition, there is potential for the use of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide as a conductive material in the development of new electronic devices.

Synthesis Methods

N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide can be synthesized using a simple and efficient method that involves the reaction of 2-chloro-5-nitroaniline with carbon disulfide and hydrazine hydrate, followed by the reaction with 3-iodobenzoyl chloride. The product is then purified by recrystallization to obtain pure N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide. The synthesis of N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide is well-established, and the compound can be obtained in good yields with high purity.

Scientific Research Applications

N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has shown promising results as an antitumor agent, with studies demonstrating its ability to induce apoptosis and inhibit tumor growth in vitro and in vivo. N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has also been shown to have antiviral and antibacterial properties, making it a potential candidate for the development of new antiviral and antibacterial drugs.
In agriculture, N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been studied for its potential use as a plant growth regulator, with studies demonstrating its ability to enhance plant growth and increase crop yield. N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has also been shown to have insecticidal properties, making it a potential candidate for the development of new insecticides.
In material science, N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-3-iodobenzamide has been studied for its potential use as a conductive material, with studies demonstrating its ability to enhance the conductivity of polymers and other materials.